![molecular formula C11H20N2O B7460497 Cyclobutyl(4-methyl-1,4-diazepan-1-yl)methanone](/img/structure/B7460497.png)
Cyclobutyl(4-methyl-1,4-diazepan-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Cyclobutyl(4-methyl-1,4-diazepan-1-yl)methanone is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. The compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments.
Mechanism of Action
The mechanism of action of Cyclobutyl(4-methyl-1,4-diazepan-1-yl)methanone is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain, including the GABA and glutamate systems. The compound has been found to have anxiolytic and antidepressant effects, which may be related to its modulation of these systems.
Biochemical and Physiological Effects:
Cyclobutyl(4-methyl-1,4-diazepan-1-yl)methanone has been found to have various biochemical and physiological effects in laboratory experiments. The compound has been shown to increase the levels of certain neurotransmitters in the brain, including GABA and serotonin. It has also been found to have anti-inflammatory and antioxidant effects, which may be beneficial in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
Cyclobutyl(4-methyl-1,4-diazepan-1-yl)methanone has several advantages for laboratory experiments, including its high potency and selectivity for specific neurotransmitter systems. However, the compound also has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several potential future directions for research on Cyclobutyl(4-methyl-1,4-diazepan-1-yl)methanone. One direction is to further study its potential therapeutic applications in various conditions, including anxiety disorders, depression, and neurodegenerative diseases. Another direction is to investigate its potential as a research tool for studying neurotransmitter systems in the brain. Additionally, further research is needed to fully understand the compound's mechanism of action and to develop safer and more effective derivatives.
Synthesis Methods
Cyclobutyl(4-methyl-1,4-diazepan-1-yl)methanone is synthesized through a specific method that involves the reaction between 4-methyl-1,4-diazepane and cyclobutanone. The reaction takes place under specific conditions, and the resulting compound is purified through various methods, including recrystallization and column chromatography.
Scientific Research Applications
Cyclobutyl(4-methyl-1,4-diazepan-1-yl)methanone has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. The compound has been found to have potential as a therapeutic agent for various conditions, including anxiety disorders, depression, and neurodegenerative diseases.
properties
IUPAC Name |
cyclobutyl-(4-methyl-1,4-diazepan-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O/c1-12-6-3-7-13(9-8-12)11(14)10-4-2-5-10/h10H,2-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCZYPZFTBNDVMF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCN(CC1)C(=O)C2CCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cyclobutyl(4-methyl-1,4-diazepan-1-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.